Cas no 1219153-16-8 (N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• CAS No: 1219153-16-8
• MF: C₂₀H₂₃N₅O₂S₂
• MW: 429.558921098709
• CID: 5392476
• Update Time: 2025-10-20

N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

• Inchi： 1S/C20H23N5O2S2/c1-2-27-15-9-5-4-8-14(15)23-16(26)12-28-19-17-18(21-13-22-19)24-20(29-17)25-10-6-3-7-11-25/h4-5,8-9,13H,2-3,6-7,10-12H2,1H3,(H,23,26)
• InChI Key： LCWDWBXBYHBNMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=NC=NC2N=C(N3CCCCC3)SC=21

Additional information on N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS No. 1219153-16-8)

N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS No. 1219153-16-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique thiazolo[4,5-d]pyrimidine core, is a subject of extensive research due to its potential applications in targeting specific biological pathways. The compound's intricate structure, featuring a piperidin-1-yl moiety and an ethoxyphenyl group, makes it a promising candidate for the development of novel therapeutics.

In recent years, the scientific community has shown a growing interest in thiazolo[4,5-d]pyrimidine derivatives, particularly due to their role as kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling, and their dysregulation is often associated with various diseases. The N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide structure is designed to interact with these enzymes, offering potential therapeutic benefits. Researchers are actively exploring its efficacy in preclinical studies, with a focus on its selectivity and potency.

The compound's sulfanyl linkage and acetamide group contribute to its stability and bioavailability, which are critical factors in drug development. These features enhance its ability to penetrate cell membranes and interact with target proteins. Additionally, the presence of the piperidin-1-yl moiety is known to improve binding affinity, making this compound a valuable scaffold for further optimization. As the demand for targeted therapies increases, N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide stands out as a molecule with high potential.

One of the most frequently searched questions related to this compound is: "What are the potential applications of thiazolo[4,5-d]pyrimidine derivatives in medicine?" The answer lies in their versatility. These derivatives have shown promise in treating conditions such as inflammatory disorders, metabolic diseases, and certain types of cancers. The N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide structure, in particular, is being investigated for its ability to modulate specific signaling pathways, offering a targeted approach to therapy.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of heterocyclic compounds. Researchers are keen to understand how modifications to the thiazolo[4,5-d]pyrimidine core or the ethoxyphenyl group can influence the compound's biological activity. This knowledge is crucial for designing more effective derivatives with improved pharmacokinetic properties. The CAS No. 1219153-16-8 compound serves as an excellent model for such studies, providing insights into the optimization of drug candidates.

From a synthetic chemistry perspective, the preparation of N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide involves multi-step reactions, including the formation of the thiazolo[4,5-d]pyrimidine ring and subsequent functionalization. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its structural integrity.

In conclusion, N-(2-ethoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS No. 1219153-16-8) represents a fascinating area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound of great interest. As scientific advancements continue, this molecule may pave the way for the development of innovative treatments, addressing unmet medical needs and improving patient outcomes.